Cas no 1339149-89-1 (1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1339149-89-1
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 4589345
• PubChem ID: 64855914
• Update Time: 2025-07-22

1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C13H15N3/c1-10-2-4-11(5-3-10)16-9-15-12-8-14-7-6-13(12)16/h2-5,9,14H,6-8H2,1H3
• InChI Key： UGYZZXGAOBNMQF-UHFFFAOYSA-N
• SMILES： C1NCCC2N(C3=CC=C(C)C=C3)C=NC1=2

Additional information on 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine

Comprehensive Overview of 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1339149-89-1)

1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1339149-89-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[4,5-c]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of a 4-methylphenyl substituent further enhances its chemical reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has surged, driven by advancements in medicinal chemistry and the search for new therapeutic agents. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's imidazo[4,5-c]pyridine core is also being explored for its optical properties, making it a candidate for applications in organic electronics and photovoltaics.

One of the most frequently asked questions about CAS No. 1339149-89-1 revolves around its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, including cyclization and functional group transformations. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. These techniques are essential for researchers aiming to utilize the compound in high-value applications.

The growing interest in 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is also reflected in its inclusion in academic and industrial research databases. Its CAS registry number (1339149-89-1) serves as a unique identifier, facilitating easy retrieval of scientific literature and patent filings. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its derivatives are evaluated for biological activity and pharmacokinetic properties.

Another hot topic related to this compound is its potential role in green chemistry. With increasing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes for imidazo[4,5-c]pyridine derivatives. Catalytic methods, solvent-free reactions, and microwave-assisted synthesis are some of the innovative approaches being explored to minimize environmental impact while maintaining high yields and selectivity.

In summary, 1-(4-methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1339149-89-1) represents a promising compound with diverse applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with current trends in drug discovery and sustainable chemistry. As scientific understanding of this compound deepens, its potential to address unmet medical and technological needs continues to expand.